Cas no 1706458-07-2 (3,4-Dichloro-5-(trifluoromethyl)benzoyl chloride)

• Product Name: 3,4-Dichloro-5-(trifluoromethyl)benzoyl chloride
• CAS No: 1706458-07-2
• MF: C₈H₂Cl₃F₃O
• MW: 277.455090045929
• MDL: MFCD28054199
• CID: 4611996
• Update Time: 2025-10-25

3,4-Dichloro-5-(trifluoromethyl)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 3,4-Dichloro-5-(trifluoromethyl)benzoyl chloride

• MDL： MFCD28054199
• Inchi： 1S/C8H2Cl3F3O/c9-5-2-3(7(11)15)1-4(6(5)10)8(12,13)14/h1-2H
• InChI Key： AIAWYNKIJWQIOE-UHFFFAOYSA-N
• SMILES： C(Cl)(=O)C1=CC(C(F)(F)F)=C(Cl)C(Cl)=C1

Additional information on 3,4-Dichloro-5-(trifluoromethyl)benzoyl chloride

Comprehensive Overview of 3,4-Dichloro-5-(trifluoromethyl)benzoyl chloride (CAS No. 1706458-07-2)

3,4-Dichloro-5-(trifluoromethyl)benzoyl chloride (CAS No. 1706458-07-2) is a highly specialized organic intermediate widely utilized in pharmaceutical synthesis, agrochemical production, and advanced material research. This compound belongs to the class of benzoyl chlorides, characterized by its reactive acyl chloride functional group, which makes it a versatile building block for custom chemical synthesis. Its unique structure, featuring dichloro and trifluoromethyl substituents, enhances its utility in designing high-performance compounds with tailored properties.

In recent years, the demand for fluorinated compounds like 3,4-Dichloro-5-(trifluoromethyl)benzoyl chloride has surged due to their critical role in drug discovery and crop protection. Researchers and manufacturers are increasingly focusing on sustainable synthesis methods to meet regulatory and environmental standards. A common question in chemical forums is: "How does the trifluoromethyl group influence the reactivity of this compound?" The answer lies in its electron-withdrawing nature, which significantly alters the electrophilic properties of the benzoyl chloride moiety, enabling selective reactions in complex organic transformations.

The compound's CAS No. 1706458-07-2 is frequently searched in scientific databases and patent literature, reflecting its importance in proprietary chemical processes. Its applications extend to photoactive materials and electronic chemicals, where its stability under harsh conditions is highly valued. Another trending topic is its potential use in green chemistry initiatives, where catalytic methods are explored to minimize waste generation during synthesis.

From a supply chain perspective, 3,4-Dichloro-5-(trifluoromethyl)benzoyl chloride is often discussed in the context of custom manufacturing and scalability challenges. Companies specializing in high-purity intermediates emphasize rigorous quality control protocols to ensure consistency in batch-to-batch production. Analytical techniques like HPLC and NMR spectroscopy are critical for verifying its purity, a key concern for end-users in R&D laboratories.

Innovations in process optimization have also made this compound more accessible for small-scale research. For instance, advancements in continuous flow chemistry allow safer handling of reactive intermediates like benzoyl chlorides. This aligns with the broader industry shift toward automated synthesis platforms, a hot topic in chemical engineering circles.

In summary, 3,4-Dichloro-5-(trifluoromethyl)benzoyl chloride (CAS No. 1706458-07-2) represents a critical junction between traditional organic chemistry and modern industrial applications. Its multifaceted roles—from enabling next-generation therapeutics to supporting material science breakthroughs—underscore its enduring relevance in the specialty chemicals sector.